Cas no 51647-90-6 (5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one)

• Product Name: 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one
• CAS No: 51647-90-6
• Molecular Formula: C₆H₅N₃O₂
• Molecular Weight: 151.1228
• MDL: MFCD09834820
• CID: 826034
• PubChem ID: 13465980

5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one Properties

Names and Identifiers

• 5,7-Dihydroxyimidazo[1,2-a]pyrimidine
• 5-hydroxy-8H-imidazo[1,2-a]pyrimidin-7-one
• 5-hydroxy-Imidazo[1,2-a]pyrimidin-7(8H)-one
• 5-hydroxyimidazo[1,2-a]pyrimidin-7(8H)-one
• imidazo[1,2-a]pyrimidine-5,7-diol
• 5,7-Dihydroxyimidazo<1,2-a>pyrimidin
• Imidazo<1.2a>pyrimidin-5,7-diol
• 5,7-Dihydroxyimidazo[1,2-
• A]pyrimidine
• 7-Hydroxyimidazo[1,2-a]pyrimidin-5(1H)-one
• PubChem23199
• BELWUABPSOOYPK-UHFFFAOYSA-N
• imidazo[1,2-a]pyrimidin-5,7-diol
• FCH991582
• RP21330
• 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one
• 7-Hydroxyimidazo[1,2-a]pyrimidin-5(8H)-one
• DS-10599
• MFCD09834820
• SCHEMBL26118485
• DB-071391
• 51647-90-6
• 1936552-46-3
• 5-hydroxy-7H,8H-imidazo[1,2-a]pyrimidin-7-one
• AKOS006326433
• CS-0038904
• AKOS015856513
• DTXSID70541536
• SCHEMBL1477241

• MDL： MFCD09834820
• InChIKey： BELWUABPSOOYPK-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-3,11H,(H,7,8,10)
• SMILES： O([H])C1=C([H])C(N([H])C2=NC([H])=C([H])N21)=O

Computed Properties

• Exact Mass: 151.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 151.038176411g/mol
• Heavy Atom Count: 11
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• LogP: 0.14050
• PSA: 70.65000
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),

5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one Security Information

5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines